4,4-Difluoro-6-azabicyclo[3.2.2]nonan-7-one

• IUPAC Name: 4,4-difluoro-6-azabicyclo[3.2.2]nonan-7-one
• InChI: InChI=1S/C8H11F2NO/c9-8(10)4-3-5-1-2-6(8)11-7(5)12/h5-6H,1-4H2,(H,11,12)
• InChI Key: DGKWMMXAKVPWSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CCC1C(=O)N2)(F)F
• Molecular Formula: C8H11F2NO
• Molecular Weight: 175.18 g/mol

Description

4,4-Difluoro-6-azabicyclo[3.2.2]nonan-7-one is a chemical compound with the molecular formula C8H11F2NO. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of similar compounds, diaryl-substituted azabicyclo[3.2.2]nonanes, has been reported. They were synthesized from bicyclo[2.2.2]octan-2-ones via Schmidt or Beckmann reactions and subsequent reduction. The bicyclic octanones were prepared in a one-pot synthesis from acyclic starting materials or in one step from properly functionalized diarylcyclohexanones which were accessible by a catalyzed Diels–Alder reaction.

Molecular Structure Analysis

The molecular structure of 4,4-Difluoro-6-azabicyclo[3.2.2]nonan-7-one can be elucidated using various spectroscopic techniques. For instance, UV/Vis spectroscopy, FT-IR spectroscopy, and HRMS can be used for characterization. NMR spectroscopy using 1D and 2D techniques as well as NOE measurements can be used for structural elucidation of isomers.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds, diaryl-substituted azabicyclo[3.2.2]nonanes, include Schmidt or Beckmann reactions and subsequent reduction. The bicyclic octanones were prepared in a one-pot synthesis from acyclic starting materials or in one step from properly functionalized diarylcyclohexanones which were accessible by a catalyzed Diels–Alder reaction.

Scientific Research Applications

Synthesis and Chemical Properties

4,4-Difluoro-6-azabicyclo[3.2.2]nonan-7-one and its derivatives have been extensively studied for their synthesis and chemical properties. For instance, Schneider and Pomorin (1972) explored the chemistry of carbinol bases of 3-Azabicyclo[3.2.2]nonanes, investigating the oxidation processes involved (Schneider & Pomorin, 1972). Similarly, Bonjoch, Casamitjana, and Bosch (1982) described a short route to synthesize the 2-azabicyclo[3.3.1]nonan-7-one system, which is closely related to the chemical structure (Bonjoch, Casamitjana, & Bosch, 1982).

Conformational Behavior

Arias-Pérez, Alejo, and Maroto (1997) conducted a structural study of various 3-azabicyclo[3.3.1]nonane derivatives, including 1-alkoxycarbonyl derivates and methyl derivatives. They used molecular mechanics calculations and NMR spectroscopy to understand the conformational behavior of these systems (Arias-Pérez, Alejo, & Maroto, 1997).

Pharmaceutical Research

While excluding information related to drug use, dosage, and side effects, it's notable that compounds like 4,4-Difluoro-6-azabicyclo[3.2.2]nonan-7-one have been investigated for their potential pharmaceutical applications. Seebacher, Weis, Kaiser, Brun, and Saf (2005) synthesized new 2-azabicyclo[3.2.2]nonanes from antiprotozoal bicyclo[2.2.2]octan-2-ones to study their antiplasmodial and antitrypanosomal activities (Seebacher et al., 2005).

Spectral and Chemical Analysis

Ho and Yueh‐Jyh Lin (1997) prepared N-Benzyl-3-thia-9-aza-bicyclo[3.3.1]nonan-7-one, another derivative, and reported on its spectral and chemical properties, indicating the importance of these compounds in chemical analysis (Ho & Yueh‐Jyh Lin, 1997).